1-(4-Fluorobenzoyl)-3-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}azepan-2-one

• IUPAC Name: 1-(4-fluorobenzoyl)-3-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)azepan-2-one
• InChI: InChI=1S/C21H17FN4O2S2/c22-14-10-8-13(9-11-14)18(27)25-12-4-3-7-17(19(25)28)30-21-24-23-20-26(21)15-5-1-2-6-16(15)29-20/h1-2,5-6,8-11,17H,3-4,7,12H2
• InChI Key: ABLRMWMLOHYSLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C(C1)SC2=NN=C3N2C4=CC=CC=C4S3)C(=O)C5=CC=C(C=C5)F
• Molecular Formula: C21H17FN4O2S2
• Molecular Weight: 440.5 g/mol

Description

The compound appears to contain several functional groups including a fluorobenzoyl group and a complex ring structure. The presence of sulfur and nitrogen in the ring structure suggests that it might be a heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the large ring structure and the fluorobenzoyl group. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorobenzoyl group and the heterocyclic ring. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorobenzoyl group could potentially affect its polarity, solubility, and stability.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Future Directions

The study and application of this compound would likely depend on its biological activity and potential uses. It could potentially be of interest in fields such as medicinal chemistry or materials science.